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Compound of Interest

Compound Name: N-Butyrylglycine-13C2,15N

Cat. No.: B15540844 Get Quote

For Immediate Release

This guide provides a comprehensive comparison of N-Butyrylglycine levels across different

patient cohorts, intended for researchers, scientists, and drug development professionals. We

present quantitative data, detailed experimental methodologies, and relevant biological

pathways to facilitate a deeper understanding of this emerging biomarker.

Quantitative Analysis of N-Butyrylglycine in Patient
Cohorts
N-Butyrylglycine, an acylglycine metabolite, has been identified as a key biomarker for certain

inborn errors of metabolism, most notably Short-Chain Acyl-CoA Dehydrogenase (SCAD)

deficiency.[1] In this condition, impaired fatty acid β-oxidation leads to the accumulation of

butyryl-CoA, which is subsequently conjugated with glycine to form N-Butyrylglycine and

excreted in the urine.

The following table summarizes urinary N-Butyrylglycine concentrations in healthy controls and

patients diagnosed with SCAD deficiency.
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Cohort N Analyte

Mean
Concentration
(µmol/mmol
creatinine)

Range
(µmol/mmol
creatinine)

Healthy Controls >5000
Urinary N-

Butyrylglycine

Not typically

detected or at

very low levels

< 2.0

SCAD Deficiency

Patients
76

Urinary N-

Butyrylglycine
10.9 2.1 - 44.2

Data for SCAD deficiency patients is derived from a study on newborns identified through

screening programs.

Experimental Protocols
The quantification of N-Butyrylglycine in urine is most accurately performed using Ultra-

Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS). This

method offers high sensitivity and specificity.

Detailed UPLC-MS/MS Methodology for Urinary
Acylglycine Analysis
This protocol is adapted from established methods for the quantitative analysis of urinary

acylglycines.[2][3][4][5]

1. Sample Preparation:

A 100 µL aliquot of urine is mixed with 20 µL of an internal standard solution containing

isotopically labeled acylglycines (e.g., d3-N-butyrylglycine).

The sample is then acidified with 10 µL of 1M HCl.

Acylglycines are extracted using solid-phase extraction (SPE) with a C18 cartridge. The

cartridge is first conditioned with methanol and then with water.

After sample loading, the cartridge is washed with water to remove interfering substances.
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The acylglycines are eluted with methanol.

The eluate is evaporated to dryness under a stream of nitrogen and the residue is

reconstituted in 50 µL of the initial mobile phase for UPLC-MS/MS analysis.

2. UPLC Conditions:

Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm particle size) is used for

chromatographic separation.

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient: A linear gradient from 5% to 95% Mobile Phase B over 5-7 minutes is typically

employed to separate the acylglycines.

Flow Rate: 0.3-0.4 mL/min.

Column Temperature: 40-50 °C.

3. MS/MS Conditions:

Ionization Mode: Electrospray ionization (ESI) in positive ion mode is used.

Detection: Multiple Reaction Monitoring (MRM) is employed for quantification. The MRM

transitions for N-Butyrylglycine and its internal standard are:

N-Butyrylglycine: Precursor ion (m/z) 146.1 -> Product ion (m/z) 76.1

d3-N-Butyrylglycine: Precursor ion (m/z) 149.1 -> Product ion (m/z) 76.1

Data Analysis: The concentration of N-Butyrylglycine in the urine sample is calculated by

comparing the peak area ratio of the analyte to its internal standard against a calibration

curve. Results are typically normalized to urinary creatinine concentration to account for

variations in urine dilution.

Signaling Pathways and Experimental Workflow
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To visually represent the underlying biological processes and the analytical workflow, the

following diagrams are provided in the DOT language for Graphviz.
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Caption: Metabolic pathway of N-Butyrylglycine formation in SCAD deficiency.
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Caption: Experimental workflow for urinary N-Butyrylglycine analysis.
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While the primary clinical association of elevated N-Butyrylglycine is with SCAD deficiency, its

role in other conditions is an area of active research.

Inflammatory Bowel Disease (IBD): Butyrate, a short-chain fatty acid produced by the gut

microbiota, is a key energy source for colonocytes and has anti-inflammatory properties.

Dysregulation of butyrate metabolism has been implicated in the pathophysiology of IBD. N-

Butyrylglycine is a metabolite of butyrate. However, to date, no studies have directly reported

on the levels of N-Butyrylglycine in the urine or plasma of IBD patients. Metabolomics studies in

IBD have identified broad alterations in fatty acid and amino acid metabolism, but have not

specifically highlighted N-Butyrylglycine as a biomarker.[6][7][8][9][10] Further research is

warranted to investigate a potential link between gut dysbiosis, altered butyrate metabolism,

and N-Butyrylglycine levels in IBD.

Conclusion
The quantitative analysis of urinary N-Butyrylglycine is a valuable tool for the diagnosis of

SCAD deficiency. The UPLC-MS/MS method provides a robust and reliable platform for its

measurement. While the role of N-Butyrylglycine in other conditions like IBD is not yet

established, it represents a promising area for future investigation, particularly in the context of

gut microbiome and metabolic dysregulation. This guide provides a foundation for researchers

to build upon in their exploration of N-Butyrylglycine as a clinical and research biomarker.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Short-Chain Acyl-CoA Dehydrogenase Deficiency - GeneReviews® - NCBI Bookshelf
[ncbi.nlm.nih.gov]

2. Acylglycine Analysis by Ultra-Performance Liquid Chromatography-Tandem Mass
Spectrometry (UPLC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]

3. Quantitative liquid chromatography coupled with tandem mass spectrometry analysis of
urinary acylglycines: application to the diagnosis of inborn errors of metabolism - PubMed

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.researchgate.net/publication/356433701_Metabolomics_Insights_into_Inflammatory_Bowel_Disease_A_Comprehensive_Review
https://ijirms.in/index.php/ijirms/article/download/1555/1178/6021
https://www.mdpi.com/2077-0383/10/4/622
https://pubmed.ncbi.nlm.nih.gov/26368862/
https://www.hcplive.com/view/differences-metabolic-alterations-ibd-patients
https://www.benchchem.com/product/b15540844?utm_src=pdf-custom-synthesis
https://www.ncbi.nlm.nih.gov/books/NBK63582/
https://www.ncbi.nlm.nih.gov/books/NBK63582/
https://pubmed.ncbi.nlm.nih.gov/37099696/
https://pubmed.ncbi.nlm.nih.gov/37099696/
https://pubmed.ncbi.nlm.nih.gov/21704015/
https://pubmed.ncbi.nlm.nih.gov/21704015/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15540844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[pubmed.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. Quantitative analysis of urine acylglycines by ultra-performance liquid chromatography-
tandem mass spectrometry (UPLC-MS/MS): Reference intervals and disease specific
patterns in individuals with organic acidemias and fatty acid oxidation disorders: Abstract,
Citation (BibTeX) & Reference | Bohrium [bohrium.com]

6. researchgate.net [researchgate.net]

7. ijirms.in [ijirms.in]

8. mdpi.com [mdpi.com]

9. Metabolomics in the Clinical Diagnosis of Inflammatory Bowel Disease - PubMed
[pubmed.ncbi.nlm.nih.gov]

10. hcplive.com [hcplive.com]

To cite this document: BenchChem. [Elevated N-Butyrylglycine Levels: A Comparative Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15540844#comparing-n-butyrylglycine-levels-in-
different-patient-cohorts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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